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Compound of Interest

Compound Name: 2-lodo-5-nitroanisole

Cat. No.: B1296816

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential safety and
logistical information for the proper disposal of 2-lodo-5-nitroanisole, ensuring operational
safety and regulatory compliance.

Essential Safety and Physical Data

A thorough understanding of the physicochemical properties of 2-lodo-5-nitroanisole is the
first step in ensuring its safe handling and disposal. The following table summarizes key
guantitative data for this compound.

Property Value

Molecular Formula C7HsINOs3

Molecular Weight 279.03 g/mol

Melting Point 128-135°CJ[1]

Boiling Point 341.2 °C at 760 mmHg[2]
Density 1.893 g/cm3[2]

Flash Point 160.1 °C[2]

Oral LD50 (Rat, for 2-Nitroanisole) 740 mg/kg bw[3]
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Note: Specific toxicity data for 2-lodo-5-nitroanisole is limited; data for the related compound
2-nitroanisole is provided for reference.

Disposal Workflow

The proper disposal of 2-lodo-5-nitroanisole follows a structured workflow to minimize risk
and ensure environmental protection. The following diagram illustrates the key decision points
and steps in the disposal process.

2-lodo-5-nitroanisole Disposal Workflow

Initial Assessment

(UnusedlExpired 2-I0do-5-nitroanisole) G}ontaminated Materials (e.g., PPE, glasswarea

Segregate as Hazardous Waste

Collect in a designated, labeled, and sealed container

Container Manag

Store in a cool, dry, well-ventilated area Keep away from incompatible materials (strong oxidizing agents, strong bases)

Final Disposal

Arrange for pickup by a licensed chemical waste disposal service

Disposal via controlled incineration with flue gas scrubbing
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Caption: Disposal workflow for 2-lodo-5-nitroanisole.

Detailed Disposal Protocol

The following step-by-step protocol outlines the approved procedure for the disposal of 2-lodo-
5-nitroanisole and associated contaminated materials.

1. Personal Protective Equipment (PPE): Before handling 2-lodo-5-nitroanisole for disposal,
ensure you are wearing appropriate PPE, including:

e Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alab coat

2. Waste Identification and Segregation:

e Unused or Expired Chemical: Any unwanted 2-lodo-5-nitroanisole must be treated as
hazardous waste.

o Contaminated Materials: All items that have come into contact with 2-lodo-5-nitroanisole,
such as pipette tips, weighing boats, contaminated gloves, and paper towels, must also be
disposed of as hazardous waste.

o Empty Containers: Empty containers of 2-lodo-5-nitroanisole should be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as
hazardous waste. After rinsing, the container can be disposed of according to institutional
guidelines for clean glassware or plastic.

3. Waste Collection and Storage:

o Collect all solid 2-lodo-5-nitroanisole waste and contaminated materials in a designated,
leak-proof, and clearly labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1296816?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The label should include the words "Hazardous Waste," the full chemical name "2-lodo-5-
nitroanisole,” and the associated hazards (e.g., "Toxic," "Irritant").

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong bases.

o Ensure the container is kept tightly sealed to prevent the release of dust or vapors.
4. Final Disposal:
e Do not dispose of 2-lodo-5-nitroanisole down the drain or in regular trash.

e The primary method for the disposal of 2-lodo-5-nitroanisole is through a licensed chemical
waste disposal company.

e The recommended disposal method is controlled incineration in a facility equipped with flue
gas scrubbing to neutralize harmful combustion byproducts.

» Follow your institution's specific procedures for arranging the pickup of hazardous chemical
waste.

By adhering to these procedures, you can ensure the safe and environmentally responsible
disposal of 2-lodo-5-nitroanisole, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-lodo-5-nitroanisole: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296816#2-iodo-5-nitroanisole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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